Cas no 28466-66-2 (1H-Pyrazol-4-amine,1-(2-phenylethyl)-, hydrochloride (1:?))

• Product Name: 1H-Pyrazol-4-amine,1-(2-phenylethyl)-, hydrochloride (1:?)
• CAS No: 28466-66-2
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 258713
• PubChem ID: 206695
• Update Time: 2025-04-19

1H-Pyrazol-4-amine,1-(2-phenylethyl)-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine,1-(2-phenylethyl)-, hydrochloride (1:?)
• 1-(2-phenylethyl)pyrazol-4-amine,hydrochloride
• 1-phenethylpyrazol-4-amine hydrochloride
• 4-Amino-1-phenethylpyrazole hydrochloride
• Pyrazole,4-amino-1-phenethyl-,hydrochloride
• 1-(2-phenylethyl)pyrazol-4-amine;hydrochloride
• EN300-18585083
• DTXSID70182685
• 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride
• 2758004-22-5
• 28466-66-2
• Pyrazole, 4-amino-1-phenethyl-, hydrochloride

• Inchi： 1S/C11H13N3.ClH/c12-11-8-13-14(9-11)7-6-10-4-2-1-3-5-10;/h1-5,8-9H,6-7,12H2;1H
• InChI Key： SLCITEYZBLGEBG-UHFFFAOYSA-N
• SMILES： Cl.N1(C=C(C=N1)N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.08800
• Monoisotopic Mass: 223.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Boiling Point: 373.4°Cat760mmHg
• Flash Point: 179.6°C
• PSA: 43.84000
• LogP: 3.09120